Cas no 2138520-90-6 ([5-(Propan-2-yl)-2-(propane-2-sulfonyl)cyclohexyl]methanamine)

• Product Name: [5-(Propan-2-yl)-2-(propane-2-sulfonyl)cyclohexyl]methanamine
• CAS No: 2138520-90-6
• MF: C₁₃H₂₇NO₂S
• MW: 261.423982858658
• CID: 6425393
• PubChem ID: 165488844
• Update Time: 2025-10-30

[5-(Propan-2-yl)-2-(propane-2-sulfonyl)cyclohexyl]methanamine Chemical and Physical Properties

Names and Identifiers

• 2138520-90-6
• [5-(propan-2-yl)-2-(propane-2-sulfonyl)cyclohexyl]methanamine
• EN300-785765
• [5-(Propan-2-yl)-2-(propane-2-sulfonyl)cyclohexyl]methanamine

• Inchi： 1S/C13H27NO2S/c1-9(2)11-5-6-13(12(7-11)8-14)17(15,16)10(3)4/h9-13H,5-8,14H2,1-4H3
• InChI Key： QFOVWOMIWVVGFS-UHFFFAOYSA-N
• SMILES： S(C(C)C)(C1CCC(C(C)C)CC1CN)(=O)=O

Computed Properties

• Exact Mass: 261.17625028g/mol
• Monoisotopic Mass: 261.17625028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 68.5Ų

Additional information on [5-(Propan-2-yl)-2-(propane-2-sulfonyl)cyclohexyl]methanamine

Introduction to [5-(Propan-2-yl)-2-(propane-2-sulfonyl)cyclohexyl]methanamine (CAS No. 2138520-90-6)

[5-(Propan-2-yl)-2-(propane-2-sulfonyl)cyclohexyl]methanamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2138520-90-6, belongs to a class of molecules that exhibit promising potential in various biological and chemical applications. The intricate molecular architecture of this compound, featuring a cyclohexyl backbone modified with propanyl and sulfonyl groups, makes it a subject of intense study for researchers exploring novel therapeutic agents.

The chemical structure of [5-(Propan-2-yl)-2-(propane-2-sulfonyl)cyclohexyl]methanamine consists of a cyclohexane ring substituted at the 5-position with a propan-2-yl group and at the 2-position with a propane-2-sulfonyl group, connected to a methanamine moiety. This specific arrangement imparts unique physicochemical properties, including solubility, stability, and reactivity, which are critical factors in drug design and development. The presence of both hydrophobic and hydrophilic regions in its structure allows for potential interactions with biological targets, making it a versatile candidate for medicinal chemistry applications.

In recent years, there has been growing interest in the development of novel scaffolds that can serve as starting points for drug discovery. [5-(Propan-2-yl)-2-(propane-2-sulfonyl)cyclohexyl]methanamine has emerged as one such scaffold due to its ability to undergo various chemical modifications while retaining its core structural integrity. This flexibility has enabled researchers to explore its potential in designing molecules with specific biological activities. For instance, derivatives of this compound have been investigated for their potential roles in modulating enzyme activity, receptor binding, and other pharmacological mechanisms.

One of the most compelling aspects of [5-(Propan-2-yl)-2-(propane-2-sulfonyl)cyclohexyl]methanamine is its potential application in the development of small-molecule inhibitors. Small-molecule inhibitors are crucial in modern medicine, particularly in the treatment of chronic diseases and infections. The compound's ability to interact with biological targets at the molecular level makes it an attractive candidate for designing inhibitors that can selectively target pathogenic enzymes or receptors without affecting normal cellular processes. This selectivity is essential for minimizing side effects and improving therapeutic efficacy.

Recent studies have highlighted the compound's potential in addressing unmet medical needs. For example, research has indicated that derivatives of [5-(Propan-2-yl)-2-(propane-2-sulfonyl)cyclohexyl]methanamine may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. Inflammation is a key factor in various diseases, including autoimmune disorders and cardiovascular conditions. By targeting these inflammatory pathways, compounds derived from this scaffold could offer new therapeutic strategies for managing such conditions.

The synthesis of [5-(Propan-2-yl)-2-(propane-2-sulfonyl)cyclohexyl]methanamine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of the cyclohexane derivative followed by functionalization at the 5-position with a propan-2-yl group. Subsequent sulfonylation at the 2-position introduces the propane-2-sulfonyl moiety, which is critical for the compound's biological activity. The final step involves connecting the sulfonylated cyclohexane ring to a methanamine group, completing the molecular structure.

The synthetic route to [5-(Propan-2-yl)-2-(propane-2-sulfonyl)cyclohexyl]methanamine has been optimized by several research groups to improve yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies and applications. These advancements have also facilitated the exploration of additional derivatives, further expanding the potential applications of this compound.

From a pharmacological perspective, [5-(Propan-2-yl)-2-(propane-2-sulfonyl)cyclohexyl]methanamine holds promise as a lead compound for drug discovery programs. Its unique structural features provide a foundation for designing molecules with enhanced binding affinity and improved pharmacokinetic properties. Researchers are leveraging computational chemistry tools to predict how modifications to this scaffold can enhance its biological activity. These computational studies are complemented by experimental validation, where synthesized derivatives are tested for their efficacy and safety.

The future prospects of [5-(Propan-2-yl)-2-(propane-2-sulfonyl)cyclohexyl]methanamine are vast and exciting. As our understanding of biological systems continues to grow, so does the demand for innovative therapeutic agents. This compound represents a valuable asset in the pharmaceutical arsenal, offering potential solutions to complex medical challenges. Continued research into its properties and applications will undoubtedly uncover new opportunities for improving human health.